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Verosudil Selectivity Profile

Verosudil (also known as AR-12286) is a highly potent Rho kinase (ROCK) inhibitor with equal affinity
for ROCK1 and ROCK2. Its selectivity over other kinases is quantified in the table below, with data

consistently reported across multiple chemical supplier and research compound databases [1] [2] [3].

Kinase Target Ki (nM) Inhibition Potency
ROCK1 2 Highly Potent
ROCK2 2 Highly Potent
MRCKA 28 Moderate

PKA 69 Moderate/Weak
PKC theta 9322 Very Weak
CAM2A 5855 Very Weak

This profile shows that Verosudil is a highly selective ROCK inhibitor compared to PKA, PKC theta, and

CAM2A. The primary therapeutic application under investigation for Verosudil is the reduction of
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intraocular pressure in glaucoma and ocular hypertension, achieved by increasing trabecular outflow

facility [1] [4] [3].

Experimental Context & Protocols

The selectivity data (Ki values) are typically determined through biochemical kinase activity assays. While
the search results do not provide full experimental protocols for Verosudil's initial profiling, they detail

methodologies from a recent study on novel ROCK inhibitors, which can serve as a reference for the general

approach [4].

¢ In Vitro Efficacy in Trabecular Meshwork Cells: One key experiment to demonstrate cellular
activity involves treating porcine primary trabecular meshwork (PTM) cells or immortalized
human trabecular meshwork (HTM) cells with Verosudil for 6 hours. The effective concentration
that disrupts the actin cytoskeleton (IC50) is then quantified by measuring the reduction in actin stress
fiber length or the number of focal adhesions, with reported IC50 values of 924 nM and 818 nM in
PTM and HTM cells, respectively [3].

¢ In Vivo Efficacy in Animal Models: The functional outcome of ROCK inhibition is often evaluated in
animal models of ocular hypertension. For example, one study administered Verosudil (10 pL as eye
drops) twice daily for five weeks in a dexamethasone-induced mouse model. Key endpoints
included measuring intraocular pressure (IOP), analyzing the trabecular meshwork effective filtration
area (EFA), and assessing changes in extracellular matrix (ECM) [3].

ROCK Signaling Pathway in Glaucoma

The following diagram illustrates the core mechanism of Verosudil action in the context of glaucoma, based

on described pharmacological effects [1] [3].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.targetmol.com/compound/verosudil
https://pubmed.ncbi.nlm.nih.gov/40340390/
https://www.medchemexpress.com/verosudil.html?srsltid=AfmBOorqJnzKFd4OJgg5boYPdVwDhQjUCI6l-UxT_NxOVsNoaCo9bt0E
https://pubmed.ncbi.nlm.nih.gov/40340390/
https://www.medchemexpress.com/verosudil.html?srsltid=AfmBOorqJnzKFd4OJgg5boYPdVwDhQjUCI6l-UxT_NxOVsNoaCo9bt0E
https://www.medchemexpress.com/verosudil.html?srsltid=AfmBOorqJnzKFd4OJgg5boYPdVwDhQjUCI6l-UxT_NxOVsNoaCo9bt0E
https://www.targetmol.com/compound/verosudil
https://www.medchemexpress.com/verosudil.html?srsltid=AfmBOorqJnzKFd4OJgg5boYPdVwDhQjUCI6l-UxT_NxOVsNoaCo9bt0E
https://www.smolecule.com/products/s546704?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

romotes Regulates Promotes

Inhibits
M Inhibited ROCK
P

(Actin Organization & ECM [Cellular Relaxation & Improved Outflow]

Results in

Reduced IOP

Increases

(Aqueous Humor Outflow Resistance]

Leads to

Elevated IOP

Click to download full resolution via product page

This pathway depicts how Verosudil targets ROCK to counteract increased outflow resistance and reduce

intraocular pressure.

Research Considerations

For your ongoing work, consider these points:

¢ Specificity within ROCK Family: While Verosudil is a dual ROCK1/ROCK?2 inhibitor, other
investigational compounds like CH-2 show a degree of selectivity for ROCK2 over ROCK1 (5-fold in
the case of CH-2) [5]. The novel inhibitor R3 was also highlighted for its favorable selectivity profile
against other kinases, which may enhance its safety for ocular delivery [4].

o Safety & Selectivity Trade-off: Research suggests a potential trade-off between potency and local
tolerability. While the highly potent inhibitor D25 demonstrated superior IOP-lowering in vivo, the less
potent but more selective inhibitor R3 showed lower cytotoxicity in human trabecular meshwork cells,
presenting a potentially safer profile [4].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s546704?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/verosudil
https://www.invivochem.com/verosudil.html
https://www.medchemexpress.com/verosudil.html?srsltid=AfmBOorqJnzKFd4OJgg5boYPdVwDhQjUCI6l-UxT_NxOVsNoaCo9bt0E
https://pubmed.ncbi.nlm.nih.gov/40340390/
https://www.sciencedirect.com/science/article/pii/S0006291X2400072X
https://www.smolecule.com/products/b546704#verosudil-selectivity-for-pka-pkc-theta-cam2a
https://www.smolecule.com/products/b546704#verosudil-selectivity-for-pka-pkc-theta-cam2a
https://www.smolecule.com/products/b546704#verosudil-selectivity-for-pka-pkc-theta-cam2a
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546704?utm_src=pdf-bulk
https://www.smolecule.com/products/s546704?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s546704?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

